Cas no 1386462-26-5 ((1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine)

• Product Name: (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine
• CAS No: 1386462-26-5
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 5713045
• PubChem ID: 28820355
• Update Time: 2025-10-29

(1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-bromophenyl)-2-fluoroethanamine
• LQLVPMKRMRYDGN-MRVPVSSYSA-N
• (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine
• 1386462-26-5
• EN300-1613267
• SCHEMBL12479861
• (S)-1-(3-bromo-phenyl)-2-fluoro-ethylamine
• Benzenemethanamine, 3-bromo-α-(fluoromethyl)-, (αS)-

• Inchi： 1S/C8H9BrFN/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8H,5,11H2/t8-/m1/s1
• InChI Key： LQLVPMKRMRYDGN-MRVPVSSYSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](CF)N

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 280.0±30.0 °C(Predicted)
• pka: 7.54±0.10(Predicted)

Additional information on (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine

Compound Introduction: (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine (CAS No. 1386462-26-5)

The compound (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine, identified by its CAS number 1386462-26-5, is a significant molecule in the field of pharmaceutical chemistry. This chiral amine derivative features a stereogenic center at the carbon atom adjacent to the amine group, making it a valuable candidate for the development of enantioselective drugs. The presence of both a bromophenyl moiety and a fluoroethyl side chain imparts unique electronic and steric properties, which are highly relevant in medicinal chemistry.

In recent years, there has been growing interest in the synthesis and application of fluorinated amines due to their enhanced metabolic stability and bioavailability. The structure of (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine aligns well with these trends, as the fluoro substituent can modulate the pharmacokinetic profile of drug candidates. This compound has been explored in various preclinical studies as a building block for more complex pharmacophores.

The bromophenyl group in this molecule offers additional versatility, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules. The combination of these features makes (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine a versatile intermediate for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies on (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine have revealed its potential binding interactions with target enzymes and receptors. For instance, simulations suggest that the fluoroethyl group may enhance binding affinity by participating in favorable hydrophobic interactions, while the chiral center could facilitate specific enantiomeric selectivity.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design. The enantiomerically pure form of (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine has been synthesized and evaluated for its pharmacological properties. Preliminary data indicate that this compound exhibits promising activity against certain enzymatic targets, making it a attractive scaffold for further optimization.

In addition to its potential as an intermediate, this compound has also been investigated for its role in developing novel synthetic methodologies. The presence of both bromine and fluorine atoms provides multiple handles for chemical manipulation, enabling the creation of diverse molecular libraries. Such libraries are essential for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthesis of (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine involves multi-step organic transformations, each carefully optimized to ensure high yield and purity. Modern synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed reactions, have been employed to achieve the desired stereochemical outcome. These methods not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

Ongoing research continues to explore new applications for this compound in drug discovery. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop innovative therapeutics. As our understanding of molecular interactions deepens, compounds like (1S)-1-(3-bromophenyl)-2-fluoroethan-1-amine are likely to play an increasingly important role in shaping the future of pharmaceutical innovation.